![molecular formula C16H21F3N2O B7532743 N-[(1-benzylpiperidin-4-yl)methyl]-3,3,3-trifluoropropanamide](/img/structure/B7532743.png)
N-[(1-benzylpiperidin-4-yl)methyl]-3,3,3-trifluoropropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(1-benzylpiperidin-4-yl)methyl]-3,3,3-trifluoropropanamide is a chemical compound that is widely used in scientific research. This compound has gained significant attention due to its potential therapeutic applications, particularly in the treatment of neurological disorders.
Mechanism of Action
The mechanism of action of N-[(1-benzylpiperidin-4-yl)methyl]-3,3,3-trifluoropropanamide is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, including dopamine and serotonin. This modulation can lead to an increase in the release of these neurotransmitters, which can help to alleviate the symptoms of neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which can lead to an improvement in mood and a reduction in the symptoms of neurological disorders. It has also been shown to have analgesic and anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
N-[(1-benzylpiperidin-4-yl)methyl]-3,3,3-trifluoropropanamide has a number of advantages for use in lab experiments. It is relatively easy to synthesize and is readily available. It has also been extensively studied, and its mechanism of action is well understood. However, there are also limitations to its use. It can be expensive, and its effects on the body are not fully understood.
Future Directions
There are a number of future directions for research on N-[(1-benzylpiperidin-4-yl)methyl]-3,3,3-trifluoropropanamide. One area of research is the development of new analogs of this compound that may have improved therapeutic properties. Another area of research is the study of the long-term effects of this compound on the body. Further research is also needed to fully understand the mechanism of action of this compound and its potential use in the treatment of neurological disorders.
Synthesis Methods
N-[(1-benzylpiperidin-4-yl)methyl]-3,3,3-trifluoropropanamide can be synthesized through a multistep process. The synthesis begins with the reaction of 1-benzylpiperidine with 3,3,3-trifluoropropionyl chloride to form N-benzyl-3,3,3-trifluoropropanamide. This intermediate is then reacted with formaldehyde and hydrogen chloride to form this compound.
Scientific Research Applications
N-[(1-benzylpiperidin-4-yl)methyl]-3,3,3-trifluoropropanamide has been extensively studied for its potential therapeutic applications. This compound has shown promising results in the treatment of various neurological disorders, including Parkinson's disease, Alzheimer's disease, and schizophrenia. It has also been studied for its potential use as an analgesic and anti-inflammatory agent.
Properties
IUPAC Name |
N-[(1-benzylpiperidin-4-yl)methyl]-3,3,3-trifluoropropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21F3N2O/c17-16(18,19)10-15(22)20-11-13-6-8-21(9-7-13)12-14-4-2-1-3-5-14/h1-5,13H,6-12H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSVCVGAYHJUWGL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)CC(F)(F)F)CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21F3N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.